Cas no 478043-90-2 (N-(4-CYANO-3-METHYL-5-ISOXAZOLYL)-4-METHYLBENZENECARBOXAMIDE)

• Product Name: N-(4-CYANO-3-METHYL-5-ISOXAZOLYL)-4-METHYLBENZENECARBOXAMIDE
• CAS No: 478043-90-2
• MF: C₁₃H₁₁N₃O₂
• MW: 241.245342493057
• MDL: MFCD01815477
• CID: 5227240
• Update Time: 2026-03-07

N-(4-CYANO-3-METHYL-5-ISOXAZOLYL)-4-METHYLBENZENECARBOXAMIDE Chemical and Physical Properties

Names and Identifiers

• N-(4-CYANO-3-METHYL-5-ISOXAZOLYL)-4-METHYLBENZENECARBOXAMIDE
• N-(4-cyano-3-methyl-1,2-oxazol-5-yl)-4-methylbenzamide
• Oprea1_588111
• MLS000326858
• HMS2279I10
• SMR000179421

• MDL： MFCD01815477
• Inchi： 1S/C13H11N3O2/c1-8-3-5-10(6-4-8)12(17)15-13-11(7-14)9(2)16-18-13/h3-6H,1-2H3,(H,15,17)
• InChI Key： ICPBIMZROWKTTQ-UHFFFAOYSA-N
• SMILES： O1C(=C(C#N)C(C)=N1)NC(C1C=CC(C)=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 355
• XLogP3: 2.6
• Topological Polar Surface Area: 78.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-(4-CYANO-3-METHYL-5-ISOXAZOLYL)-4-METHYLBENZENECARBOXAMIDE

N-(4-CYANO-3-METHYL-5-ISOXAZOLYL)-4-METHYLBENZENECARBOXAMIDE: A Comprehensive Overview

The compound with CAS No 478043-90-2, known as N-(4-CYANO-3-METHYL-5-ISOXAZOLYL)-4-METHYLBENZENECARBOXAMIDE, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which incorporates an isoxazole ring, a cyano group, and a methyl-substituted benzene carboxamide moiety. These structural features contribute to its potential as a bioactive agent with diverse applications in drug discovery and development.

Recent studies have highlighted the importance of isoxazole-containing compounds in the development of novel therapeutic agents. The isoxazole ring, a five-membered heterocycle containing one oxygen and one nitrogen atom, is known for its versatility in chemical reactivity and biological activity. In the case of N-(4-CYANO-3-METHYL-5-ISOXAZOLYL)-4-METHYLBENZENECARBOXAMIDE, the isoxazole ring is further substituted with a cyano group at position 4 and a methyl group at position 3. This substitution pattern enhances the molecule's stability and potentially improves its pharmacokinetic properties.

The benzene carboxamide moiety in this compound plays a crucial role in its interactions with biological targets. The carboxamide group is known to form hydrogen bonds, which are essential for binding to proteins and enzymes. Additionally, the methyl substitution at position 4 of the benzene ring may influence the compound's lipophilicity, thereby affecting its absorption and distribution in biological systems. Recent research has demonstrated that such structural modifications can significantly impact the bioavailability and efficacy of drug candidates.

One of the most promising applications of N-(4-CYANO-3-METHYL-5-ISOXAZOLYL)-4-METHYLBENZENECARBOXAMIDE lies in its potential as an anti-inflammatory agent. Studies have shown that compounds with similar structures exhibit potent inhibitory activity against cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling. The cyano group in this compound may contribute to its anti-inflammatory properties by stabilizing the molecule's interaction with COX enzymes.

Furthermore, this compound has been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that it exhibits selective cytotoxicity against various cancer cell lines, suggesting its ability to inhibit cancer cell proliferation and induce apoptosis. The methyl substitution on the isoxazole ring may enhance the compound's ability to penetrate cellular membranes, thereby increasing its intracellular concentration and efficacy.

In terms of synthesis, N-(4-CYANO-3-METHYL-5-ISOXAZOLYL)-4-METHYLBENZENECARBOXAMIDE can be prepared through a multi-step process involving nucleophilic substitution, condensation reactions, and oxidation steps. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of such compounds. For instance, the use of transition metal catalysts has been shown to significantly improve the yield and purity of similar molecules.

From an analytical standpoint, this compound can be characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide detailed insights into the compound's molecular structure and purity. For example, NMR spectroscopy can be used to confirm the positions of substituents on the aromatic rings and the connectivity within the isoxazole ring.

In conclusion, N-(4-CYANO-3-METHYL-5-ISOXAZOLYL)-4-METHYLBENZENECARBOXAMIDE represents a compelling candidate for further exploration in drug discovery programs targeting inflammation and cancer. Its unique structural features, combined with recent advances in synthetic methodologies and biological testing, make it a valuable addition to the arsenal of compounds being investigated for therapeutic applications.